4-(4,4-Dimethyl-2,6-dioxopiperidin-1-yl)benzoic acid

• Molecular Formula: C14H15NO4
• Molecular Weight: 261.27 g/mol
• IUPAC Name: 4-(4,4-dimethyl-2,6-dioxopiperidin-1-yl)benzoic acid
• InChI: InChI=1S/C14H15NO4/c1-14(2)7-11(16)15(12(17)8-14)10-5-3-9(4-6-10)13(18)19/h3-6H,7-8H2,1-2H3,(H,18,19)
• InChI Key: QZEZVPGDTFVTMD-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(=O)N(C(=O)C1)C2=CC=C(C=C2)C(=O)O)C

Description

4-(4,4-Dimethyl-2,6-dioxopiperidin-1-yl)benzoic acid is a chemical compound with a unique structure that includes a piperidine ring substituted with dimethyl groups and a benzoic acid moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(4,4-Dimethyl-2,6-dioxopiperidin-1-yl)benzoic acid typically involves the reaction of this compound with appropriate reagents under controlled conditions. One common method involves the use of piperidine derivatives and benzoic acid derivatives in the presence of catalysts and solvents to facilitate the reaction .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of advanced equipment and techniques to control temperature, pressure, and other reaction parameters .

Chemical Reactions Analysis

Types of Reactions

4-(4,4-Dimethyl-2,6-dioxopiperidin-1-yl)benzoic acid can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form different oxidation products.

Reduction: Reduction reactions can lead to the formation of reduced derivatives.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired products .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines .

Scientific Research Applications

4-(4,4-Dimethyl-2,6-dioxopiperidin-1-yl)benzoic acid has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor in drug development.

Industry: Utilized in the production of various chemical products and materials.

Mechanism of Action

The mechanism of action of 4-(4,4-Dimethyl-2,6-dioxopiperidin-1-yl)benzoic acid involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• 4-(2-Oxo-piperidin-1-yl)-benzoic acid
• 4-(4,4-Dimethyl-piperidin-1-yl)-benzoic acid

Uniqueness

4-(4,4-Dimethyl-2,6-dioxopiperidin-1-yl)benzoic acid is unique due to its specific structural features, such as the dimethyl groups on the piperidine ring and the benzoic acid moiety.